Cas no 63076-61-9 ( )

• Product Name: &nbsp
• CAS No: 63076-61-9
• MF: C₁₁H₁₄Cl₂O
• MW: 233.134261608124
• CID: 958667
• PubChem ID: 303020
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-pentoxybenzene
• (2,4-dichloro-phenyl)-pentyl ether
• (2,4-Dichlor-phenyl)-pentyl-aether
• 2,4-dichlorophenyl pentyl ether
• AC1L71TO
• n-Pentyl-2,4-dichlorphenylether
• NSC190794
• SCHEMBL15894111
• NSC-190794
• 2,4-Dichloro-1-(pentyloxy)benzene
• 2,4-Dichlorophenol, n-pentyl ether
• 63076-61-9
• DTXSID50307354
•  

• Inchi： 1S/C11H14Cl2O/c1-2-3-4-7-14-11-6-5-9(12)8-10(11)13/h5-6,8H,2-4,7H2,1H3
• InChI Key： WPLNVZPLJRVSRT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCCC)Cl

Computed Properties

• Exact Mass: 232.04232
• Monoisotopic Mass: 232.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 4.56240